1-benzyl-3-(pyridin-2-ylmethyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 1-benzyl-3-(pyridin-2-ylmethyl)pyrido[3,2-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C20H16N4O2/c25-19-18-17(10-6-12-22-18)23(13-15-7-2-1-3-8-15)20(26)24(19)14-16-9-4-5-11-21-16/h1-12H,13-14H2
• InChI Key: RXVSVDZJKPKFBK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C3=C(C(=O)N(C2=O)CC4=CC=CC=N4)N=CC=C3
• Molecular Formula: C20H16N4O2
• Molecular Weight: 344.4 g/mol
• CAS No.: 941952-59-6

Description

“1-benzyl-3-(pyridin-2-ylmethyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione” is a complex organic compound. It contains a pyrido[3,2-d]pyrimidine core, which is a type of heterocyclic compound. Heterocyclic compounds are widely used in the development of new drugs due to their broad range of chemical and biological properties.

Synthesis Analysis

The synthesis of such compounds often involves the condensation of certain moieties at specific groups, followed by cyclization to form the pyrido[3,2-d]pyrimidine core. The exact synthesis process can vary depending on the nature of the acyl group involved.

Chemical Reactions Analysis

The chemical reactions involving “this compound” could be diverse and complex, depending on the reaction conditions and the reactants involved.

Scientific Research Applications

Antithrombotic Applications

The compound has been part of research for synthesizing new antithrombotic compounds, showcasing favorable cerebral and peripheral effects. A notable example includes the synthesis from enamine, yielding products with significant antithrombotic potential (Furrer, Wágner, & Fehlhaber, 1994).

Synthetic Methodologies

• Novel Synthesis Approaches: Innovative methods for synthesizing related heterocycles, including pyrido and pyrimidine derivatives, have been developed. These methods contribute to pharmaceutical chemistry, offering pathways to compounds with antibacterial, fungicidal, and antiallergic activities (Osyanin, Osipov, Pavlov, & Klimochkin, 2014).
• Functionalized Pyrimidines Synthesis: Research has demonstrated simple synthesis techniques for functionalized 1H-pyrimidines, contributing to the broader understanding and application of pyrimidine chemistry (Altural, Akçamur, Sarıpınar, Yıldırım, & Kollenz, 1989).

ADME Properties

Studies have also explored the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of pyrido[2,3-d]pyrimidine-2,4(1H,3H)-diones, revealing significant variations in biopharmaceutical properties across structural diversities. This research aids in understanding the pharmacokinetics of such compounds (Jatczak, Muylaert, De Coen, Keemink, Wuyts, Augustijns, & Stevens, 2014).

Urease Inhibition

Further research has been conducted on derivatives of pyrido[1,2-a]pyrimidine-2,4(3H)-dione for their potential urease inhibition activity, indicating some compounds exhibit moderate to significant activity. This suggests possible applications in addressing conditions caused by urease-producing bacteria (Rauf, Liaqat, Qureshi, Yaqub, Rehman, Hassan, Chohan, Nasim, & Hadda, 2010).

Antimicrobial Activities

Additionally, some studies have focused on synthesizing new Schiff bases of pyrido[1,2-a]pyrimidine derivatives with certain amino acids, showing variable antibacterial activities. This research underscores the compound's potential in developing antibacterial and antitumor agents (Alwan, Abdul-Sahib Al Kaabi, & Hashim, 2014).

Mechanism of Action

Target of Action

The primary target of 1-Benzyl-3-(pyridin-2-ylmethyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial protein in cell cycle regulation, and its inhibition can lead to cell cycle arrest, making it an appealing target for cancer treatment .

Mode of Action

This compound interacts with CDK2, inhibiting its activity . The inhibition of CDK2 leads to a significant alteration in cell cycle progression . This interaction results in the inhibition of cell growth, particularly in cancer cells .

Biochemical Pathways

The inhibition of CDK2 affects the cell cycle progression pathway . CDK2 is essential for the transition from the G1 phase to the S phase of the cell cycle. By inhibiting CDK2, the compound prevents this transition, leading to cell cycle arrest .

Result of Action

The result of the compound’s action is significant inhibition of cell growth. It has shown superior cytotoxic activities against various cell lines, including MCF-7 and HCT-116 . It also induces apoptosis within HCT cells .